Cas no 6209-23-0 (Ethyl 2-(9H-carbazol-9-yl)acetate)

• Product Name: Ethyl 2-(9H-carbazol-9-yl)acetate
• CAS No: 6209-23-0
• MF: C₁₆H₁₅NO₂
• MW: 253.295804262161
• CID: 458503
• PubChem ID: 2728323
• Update Time: 2025-09-26

Ethyl 2-(9H-carbazol-9-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(9H-carbazol-9-yl)acetate
• 9H-Carbazole-9-acetic acid, ethyl ester
• ethyl 2-carbazol-9-ylacetate
• ethyl2-(9H-carbazol-9-yl)acetate
• 6209-23-0
• A924081
• DTXSID80369501
• HMS1446C03
• LNGTVJADQVHFHN-UHFFFAOYSA-N
• Maybridge3_005327
• IDI1_016714
• 9-Carbazoleacetic acid ethyl ester [MI]
• F79760
• UNII-24K5PCJ3XF
• 24K5PCJ3XF
• 9-(Carbethoxymethyl)-9H-carbazole
• AKOS003654120
• Q27253860
• Ethyl carbazole-9-acetate
• 9-(Ethoxycarbonylmethyl)-9H-carbazole
• SCHEMBL151122
• Carbazyl-N-acetic acid, ethyl ester
• ethyl 9H-carbazol-9-ylacetate
• 9-Carbazoleacetic acid ethyl ester
• ethyl 2-(9h-carbazol-9-yl) acetate

• MDL： MFCD00022224
• Inchi： 1S/C16H15NO2/c1-2-19-16(18)11-17-14-9-5-3-7-12(14)13-8-4-6-10-15(13)17/h3-10H,2,11H2,1H3
• InChI Key： LNGTVJADQVHFHN-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1C2C=CC=CC=2C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 253.11035
• Monoisotopic Mass: 253.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 31.2Ų

Experimental Properties

• PSA: 31.23

Ethyl 2-(9H-carbazol-9-yl)acetate Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on Ethyl 2-(9H-carbazol-9-yl)acetate

Ethyl 2-(9H-carbazol-9-yl)acetate (CAS No. 6209-23-0): A Versatile Compound for Advanced Applications

Ethyl 2-(9H-carbazol-9-yl)acetate (CAS No. 6209-23-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and broad range of applications. This compound, which belongs to the carbazole derivative family, is widely used in pharmaceuticals, organic electronics, and materials science. Its molecular formula is C₁₆H₁₅NO₂, and it features a carbazole core linked to an ethyl acetate group, making it a valuable intermediate in synthetic chemistry.

The growing interest in Ethyl 2-(9H-carbazol-9-yl)acetate can be attributed to its role in the development of organic light-emitting diodes (OLEDs) and other optoelectronic devices. Researchers are increasingly exploring its potential in creating high-efficiency, low-cost materials for next-generation displays and lighting solutions. This aligns with the current trend of sustainable and energy-efficient technologies, which is a hot topic among consumers and industries alike.

In the pharmaceutical sector, carbazole derivatives like Ethyl 2-(9H-carbazol-9-yl)acetate are being investigated for their biological activities, including antioxidant, anti-inflammatory, and anticancer properties. With the rise of personalized medicine and targeted therapies, this compound is gaining traction as a potential building block for novel drug formulations. Its ability to interact with biological systems makes it a subject of interest in medicinal chemistry and drug discovery.

Another area where Ethyl 2-(9H-carbazol-9-yl)acetate shines is in polymer chemistry. Its incorporation into polymeric materials can enhance their thermal stability, mechanical strength, and optical properties. This has led to its use in advanced coatings, adhesives, and specialty plastics, catering to industries such as automotive, aerospace, and consumer electronics. The demand for high-performance materials is on the rise, and this compound is well-positioned to meet those needs.

From a synthetic perspective, Ethyl 2-(9H-carbazol-9-yl)acetate is relatively easy to produce, which makes it an attractive option for large-scale manufacturing. Its synthesis typically involves the reaction of carbazole with ethyl chloroacetate under basic conditions, yielding a high-purity product suitable for various applications. This cost-effectiveness is a key factor driving its adoption in both research and industrial settings.

Environmental considerations are also playing a role in the popularity of Ethyl 2-(9H-carbazol-9-yl)acetate. As industries shift toward greener alternatives, this compound’s potential for use in biodegradable materials and eco-friendly processes is being explored. Its compatibility with sustainable practices makes it a viable candidate for future innovations in green chemistry.

In summary, Ethyl 2-(9H-carbazol-9-yl)acetate (CAS No. 6209-23-0) is a multifaceted compound with applications spanning optoelectronics, pharmaceuticals, and advanced materials. Its unique properties, combined with the growing demand for innovative solutions in these fields, underscore its importance in modern chemistry. Whether you're a researcher, manufacturer, or industry professional, understanding the potential of this compound can open doors to new opportunities and advancements.